Cas no 1738-94-9 (Benzyl 2-[[2-[[3-hydroxy-2-(phenylmethoxycarbonylamino)propanoyl]amino]acetyl]amino]acetate)

• Product name: Benzyl 2-[[2-[[3-hydroxy-2-(phenylmethoxycarbonylamino)propanoyl]amino]acetyl]amino]acetate
• CAS No: 1738-94-9
• MF: C₂₂H₂₅N₃O₇
• MW: 443.4498
• CID: 905968
• PubChem ID: 333326

Benzyl 2-[[2-[[3-hydroxy-2-(phenylmethoxycarbonylamino)propanoyl]amino]acetyl]amino]acetate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-[[2-[[3-hydroxy-2-(phenylmethoxycarbonylamino)propanoyl]amino]acetyl]amino]acetate
• N-[N-(N-benzyloxycarbonyl-L-seryl)-glycyl]-glycine benzyl ester; BENZYL 2-[[2-[(3-HYDROXY-2-PHENYLMETHOXYCARBONYLAMINO-PROPANOYL)AMINO]ACETYL]AMINO]ACETATE; NSC333745; AG-E-23432; AC1L7D1C; N-[N-(N-Benzyloxycarbonyl-L-seryl)-glycyl]-glycin-benzylester; CTK4D4798;
• 1738-94-9
• NSC-333745
• NSC333745
• DTXSID40318671
• DS-007235
• Benzyl N-[(benzyloxy)carbonyl]serylglycylglycinate
• BENZYL 2-[[2-[(3-HYDROXY-2-PHENYLMETHOXYCARBONYLAMINO-PROPANOYL)AMINO]ACETYL]AMINO]ACETATE

• Inchi： InChI=1S/C22H25N3O7/c26-13-18(25-22(30)32-15-17-9-5-2-6-10-17)21(29)24-11-19(27)23-12-20(28)31-14-16-7-3-1-4-8-16/h1-10,18,26H,11-15H2,(H,23,27)(H,24,29)(H,25,30)
• InChI Key： IGMUMKJYPXIKTP-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC(=O)CNC(=O)CNC(=O)C(CO)NC(=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 443.16935
• Monoisotopic Mass: 443.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 13
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.302
• Boiling Point: 756.3°C at 760 mmHg
• Flash Point: 411.2°C
• Refractive Index: 1.579
• PSA: 143.06
• LogP: 1.42220